3-bromo-N-(2-ethylphenyl)benzenesulfonamide

• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24 g/mol
• IUPAC Name: 3-bromo-N-(2-ethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14BrNO2S/c1-2-11-6-3-4-9-14(11)16-19(17,18)13-8-5-7-12(15)10-13/h3-10,16H,2H2,1H3
• InChI Key: JSPXCDNEJXWYOF-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NS(=O)(=O)C2=CC(=CC=C2)Br

Description

3-bromo-N-(2-ethylphenyl)benzenesulfonamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is also known as BES and has a molecular formula of C14H15BrNO2S. BES is a white crystalline powder that is soluble in various organic solvents such as ethanol, methanol, and acetone.

Mechanism of Action

The exact mechanism of action of BES is not fully understood, but it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to cause pain and inflammation.
Biochemical and Physiological Effects:
BES has been shown to have various biochemical and physiological effects, including the inhibition of COX-2 activity, the reduction of prostaglandin production, and the decrease in pain and inflammation.

Advantages and Limitations for Lab Experiments

BES has several advantages as a research compound, including its ease of synthesis, high purity, and stability. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the research on BES, including the development of new drugs for the treatment of pain and inflammation, the investigation of its potential as a drug delivery agent, and the exploration of its potential applications in organic synthesis. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

BES can be synthesized through various methods, one of which involves the reaction of 3-bromoaniline with 2-ethylbenzenesulfonyl chloride in the presence of a base such as sodium carbonate. The resulting product is then purified through recrystallization using a suitable solvent.

Scientific Research Applications

BES has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug delivery, and organic synthesis. In medicinal chemistry, BES has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.